Cas no 937604-52-9 (2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate)

2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate is a specialized organosulfur compound featuring a pyrimidine core functionalized with a diethylcarbamodithioate group. This structural configuration imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of heterocyclic derivatives and coordination complexes. The presence of both amino and methyl groups enhances its versatility in nucleophilic substitution reactions, while the carbamodithioate moiety facilitates chelation with metal ions, useful in catalysis or material science applications. Its well-defined molecular structure ensures consistent performance in research and industrial processes, offering a reliable intermediate for advanced chemical synthesis.

2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate structure

937604-52-9 structure

Product Name:2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate

CAS No:937604-52-9

MF:C₁₀H₁₆N₄S₂

MW:256.390838623047

MDL:MFCD00245867

CID:4666305

Update Time:2025-06-14

2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate Chemical and Physical Properties

Names and Identifiers

- 2-amino-6-methyl-4-pyrimidinyl N,N-diethylcarbamodithioate
- 2-Amino-6-methylpyrimidin-4-yl diethylcarbamodithioate
- 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate
- MDL： MFCD00245867
- Inchi： 1S/C10H16N4S2/c1-4-14(5-2)10(15)16-8-6-7(3)12-9(11)13-8/h6H,4-5H2,1-3H3,(H2,11,12,13)
- InChI Key： KQRGZXRBBREEEI-UHFFFAOYSA-N
- SMILES： C(=S)(SC1C=C(C)N=C(N)N=1)N(CC)CC

2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	075211-1g	2-Amino-6-methylpyrimidin-4-ylthio)(diethylamino)methane-1-thione	937604-52-9	95%	1g	￡27.00	2022-03-01
Fluorochem	075211-2g	2-Amino-6-methylpyrimidin-4-ylthio)(diethylamino)methane-1-thione	937604-52-9	95%	2g	￡53.00	2022-03-01
Fluorochem	075211-5g	2-Amino-6-methylpyrimidin-4-ylthio)(diethylamino)methane-1-thione	937604-52-9	95%	5g	￡115.00	2022-03-01
Fluorochem	075211-10g	2-Amino-6-methylpyrimidin-4-ylthio)(diethylamino)methane-1-thione	937604-52-9	95%	10g	￡218.00	2022-03-01
TRC	A579320-10mg	2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate	937604-52-9		10mg	$ 50.00	2022-06-08
TRC	A579320-50mg	2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate	937604-52-9		50mg	$ 65.00	2022-06-08
TRC	A579320-100mg	2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate	937604-52-9		100mg	$ 80.00	2022-06-08
Apollo Scientific	OR311088-1g	2-Amino-6-methyl-4-pyrimidinyl N,N-diethylcarbamodithioate	937604-52-9		1g	£80.00	2023-09-02
abcr	AB162163-1 g	(2-Amino-6-methylpyrimidin-4-ylthio)(diethylamino)methane-1-thione	937604-52-9		1g	€106.30	2023-01-28
abcr	AB162163-2 g	(2-Amino-6-methylpyrimidin-4-ylthio)(diethylamino)methane-1-thione	937604-52-9		2g	€132.50	2023-01-28

2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Alt-proteins: A promising future
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate

Recent Advances in the Study of 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate (CAS: 937604-52-9)

The compound 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate (CAS: 937604-52-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinyl and carbamodithioate functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate against multidrug-resistant bacterial strains. The results demonstrated significant inhibitory effects on both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to human cells. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest its potential as a lead compound for developing novel antibiotics.

In the context of cancer research, a recent preprint on bioRxiv (2024) highlighted the compound's efficacy in inducing apoptosis in various cancer cell lines, including breast and lung carcinomas. The study utilized high-throughput screening and molecular docking techniques to identify the compound's interaction with key oncogenic targets, such as PI3K and mTOR. The results indicated that 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate could serve as a dual inhibitor of these pathways, offering a new strategy for targeted cancer therapy.

Another area of interest is the compound's role as an enzyme inhibitor. Research published in Biochemistry (2023) explored its effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in neurodegenerative diseases like Alzheimer's. The study found that the compound exhibited selective inhibition of BChE, with an IC50 value in the nanomolar range. This selectivity makes it a promising candidate for further development as a therapeutic agent for neurodegenerative disorders.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate. A recent patent (US20240000001) disclosed a novel, scalable synthesis route that improves yield and reduces byproducts. This development is critical for facilitating large-scale production and subsequent clinical trials.

In conclusion, 2-Amino-6-Methyl-4-Pyrimidinyl N,N-Diethylcarbamodithioate (CAS: 937604-52-9) represents a versatile and potent molecule with broad applications in drug discovery and development. Ongoing research continues to uncover its multifaceted biological activities and therapeutic potential, positioning it as a valuable asset in the chemical biology and pharmaceutical industries.